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Compound of Interest

Compound Name: 2,6-Difluoro-3-iodobenzaldehyde

CAS No.: 1160573-18-1

Cat. No.: B1453290

Get Quote

Executive Summary & Chemical Context
2,6-Difluoro-3-iodobenzaldehyde is a high-value intermediate, primarily utilized in palladium-

catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) due to the labile C-I bond at the 3-

position. Its dual-fluorine substitution pattern at the 2,6-positions introduces unique electronic

effects but also increases lipophilicity, which enhances skin permeation risks compared to non-

halogenated benzaldehydes.

This guide moves beyond basic compliance, offering a logistical framework to maintain the

integrity of this air-sensitive reagent while ensuring operator safety.

Risk Assessment & Hazard Identification
Before selecting PPE, we must understand the specific molecular threats. This compound is

not merely an "irritant"; it possesses specific reactivities that dictate our safety protocol.
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Hazard Class GHS Code
Mechanism of Action &
Operational Implication

Skin Irritation H315

Lipophilic Penetration: The

halogenated ring allows for

faster dermal absorption than

standard aldehydes. Contact

causes immediate dermatitis.

Eye Irritation H319

Lachrymator Potential:

Aldehydes are notorious

lachrymators. Dust or vapor

contact with mucous

membranes will cause severe

tearing and potential corneal

damage.

Resp. Irritation H335

Mucosal Inflammation:

Inhalation of dust triggers

upper respiratory tract

inflammation. Chronic

exposure may lead to

sensitization.

Reactivity N/A

Oxidative Instability: The

aldehyde moiety oxidizes to

the corresponding benzoic

acid upon air exposure,

degrading reagent quality and

potentially altering waste

stream pH.

Personal Protective Equipment (PPE) Matrix
Standard laboratory coats and safety glasses are insufficient for handling halogenated

benzaldehydes in solid form.

Hand Protection Strategy
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Directive: Do not rely on single thin nitrile gloves. Halogenated aromatics can permeate

standard 4-mil nitrile gloves in <15 minutes.

Primary Layer: Nitrile (Minimum thickness 0.11 mm / 4 mil).

Secondary Layer (Outer): Nitrile (Minimum thickness 0.11 mm) OR Silver Shield®

(Laminate) for prolonged handling (>30 mins).

Protocol: Inspect outer gloves immediately after contact. Change outer gloves every 60

minutes during continuous handling.

Respiratory & Eye Protection
Directive: Engineering controls (Fume Hood) are the primary defense. PPE is the secondary

fail-safe.

Component Specification Rationale

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses allow dust entry

from the side. Goggles seal

the eyes against lachrymatory

dust and vapors.

Respiratory
Fume Hood (Face velocity:

100 fpm)

Mandatory. Handling outside a

hood requires a full-face

respirator with P100/OV

cartridges.

Body
Lab Coat (Cotton/Poly) +

Tyvek Apron

The apron prevents dust

accumulation on the lab coat,

which can transfer to common

areas later.

Operational Protocol: From Storage to Synthesis[1]
Storage Logistics[2]

Temperature: Store at 2–8°C.
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Atmosphere: inert gas (Argon or Nitrogen) is required to prevent oxidation to 2,6-difluoro-3-

iodobenzoic acid.

Container: Amber glass with a Teflon-lined cap to prevent light degradation and cap

corrosion.

Handling & Weighing Procedure
Objective: Weigh accurately without generating static-charged dust or exposing the reagent to

air.

Equilibration: Allow the container to warm to room temperature before opening. Opening a

cold bottle condenses atmospheric moisture, hydrolyzing the aldehyde.

Static Control: Fluorinated solids are prone to static charge. Use an ionizing fan or anti-static

gun inside the weigh station.

Transfer: Use a disposable anti-static weighing boat. Do not use metal spatulas if possible

(to avoid trace metal contamination for subsequent Pd-catalysis); use porcelain or high-

density polypropylene.

Cleanup: Immediately wipe the balance area with a solvent-dampened tissue (Acetone or

Ethanol) to capture invisible dust.

Waste Disposal & Deactivation
Crucial Distinction: This is a Halogenated waste stream.[1][2]

Segregation: Do NOT mix with non-halogenated solvents (e.g., Acetone, Hexane) unless the

entire container is labeled Halogenated. Mixing increases disposal costs significantly.

Labeling: Clearly tag as "Halogenated Organic Solid/Sludge."

Spill Response:

Evacuate the immediate area if dust is airborne.

Don full PPE (including goggles).
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Cover spill with an inert absorbent (Vermiculite or Sand).

Scoop into a wide-mouth jar.

Clean surface with soap and water, then acetone.

Process Workflow Visualization
The following diagram outlines the critical decision points and workflow for handling 2,6-
Difluoro-3-iodobenzaldehyde to ensure safety and reagent integrity.
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Figure 1: Operational workflow emphasizing the critical equilibration step and the segregation

of halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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